Cas no 2228635-86-5 (1-{1-2-chloro-5-(trifluoromethyl)pyridin-3-ylcyclopropyl}cyclopropan-1-amine)

• Product Name: 1-{1-2-chloro-5-(trifluoromethyl)pyridin-3-ylcyclopropyl}cyclopropan-1-amine
• CAS No: 2228635-86-5
• MF: C₁₂H₁₂ClF₃N₂
• MW: 276.685292243958
• CID: 5970113
• PubChem ID: 165801424
• Update Time: 2025-07-17

1-{1-2-chloro-5-(trifluoromethyl)pyridin-3-ylcyclopropyl}cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-{1-2-chloro-5-(trifluoromethyl)pyridin-3-ylcyclopropyl}cyclopropan-1-amine
• 1-{1-[2-chloro-5-(trifluoromethyl)pyridin-3-yl]cyclopropyl}cyclopropan-1-amine
• EN300-1960535
• 2228635-86-5

• Inchi： 1S/C12H12ClF3N2/c13-9-8(5-7(6-18-9)12(14,15)16)10(1-2-10)11(17)3-4-11/h5-6H,1-4,17H2
• InChI Key： GOPLHXRXPSCDFL-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(C(F)(F)F)=CN=1)C1(CC1)C1(CC1)N

Computed Properties

• Exact Mass: 276.0641106g/mol
• Monoisotopic Mass: 276.0641106g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 38.9Ų

Additional information on 1-{1-2-chloro-5-(trifluoromethyl)pyridin-3-ylcyclopropyl}cyclopropan-1-amine

Comprehensive Overview of 1-{1-2-chloro-5-(trifluoromethyl)pyridin-3-ylcyclopropyl}cyclopropan-1-amine (CAS No. 2228635-86-5)

The compound 1-{1-2-chloro-5-(trifluoromethyl)pyridin-3-ylcyclopropyl}cyclopropan-1-amine, identified by its CAS No. 2228635-86-5, is a highly specialized chemical entity that has garnered significant attention in the fields of agrochemical and pharmaceutical research. Its unique structural features, including the cyclopropyl and pyridin-3-yl moieties, make it a subject of interest for scientists exploring novel applications in crop protection and medicinal chemistry. The presence of the trifluoromethyl group further enhances its potential as a key intermediate in the synthesis of advanced bioactive molecules.

In recent years, the demand for 1-{1-2-chloro-5-(trifluoromethyl)pyridin-3-ylcyclopropyl}cyclopropan-1-amine has surged due to its relevance in addressing global challenges such as sustainable agriculture and pest resistance. Researchers are particularly intrigued by its potential role in developing next-generation pesticides and herbicides, which align with the growing emphasis on eco-friendly and efficient crop protection solutions. The compound's chloro and trifluoromethyl substituents contribute to its stability and reactivity, making it a versatile building block for innovative formulations.

From a pharmaceutical perspective, CAS No. 2228635-86-5 is being investigated for its utility in drug discovery, particularly in the design of small-molecule inhibitors targeting specific enzymes or receptors. Its cyclopropan-1-amine core is a valuable scaffold for modulating biological activity, and recent studies have explored its potential in treating diseases with high unmet medical needs. The compound's structural complexity and functional groups offer multiple avenues for derivatization, enabling the creation of diverse molecular libraries for high-throughput screening.

The synthesis of 1-{1-2-chloro-5-(trifluoromethyl)pyridin-3-ylcyclopropyl}cyclopropan-1-amine involves sophisticated organic transformations, including cyclopropanation and amination reactions, which require precise control of reaction conditions to achieve high yields and purity. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are routinely employed to characterize the compound and ensure its quality. These methodologies are critical for maintaining the integrity of research outcomes and facilitating reproducibility in industrial and academic settings.

As the scientific community continues to explore the applications of CAS No. 2228635-86-5, questions frequently arise regarding its stability, solubility, and compatibility with other chemicals. These properties are essential for formulating effective end-use products, whether in agriculture or medicine. Additionally, the compound's environmental impact and degradation pathways are topics of ongoing research, reflecting the broader societal focus on sustainability and green chemistry. By addressing these concerns, researchers aim to optimize the compound's performance while minimizing ecological footprints.

In conclusion, 1-{1-2-chloro-5-(trifluoromethyl)pyridin-3-ylcyclopropyl}cyclopropan-1-amine represents a cutting-edge chemical with multifaceted potential. Its role in advancing agrochemical and pharmaceutical innovations underscores its importance in modern science. As interest in this compound grows, further studies will undoubtedly uncover new opportunities for its application, solidifying its position as a valuable asset in the quest for sustainable and effective solutions to global challenges.